4-Methyl-8-(trifluoromethyl)naphthol

• IUPAC Name: 4-methyl-8-(trifluoromethyl)naphthalen-1-ol
• InChI: InChI=1S/C12H9F3O/c1-7-5-6-10(16)11-8(7)3-2-4-9(11)12(13,14)15/h2-6,16H,1H3
• InChI Key: LBXYCJJJIOQFSB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=CC=C(C2=C(C=C1)O)C(F)(F)F
• Molecular Formula: C12H9F3O
• Molecular Weight: 226.19 g/mol

Description

4-Methyl-8-(trifluoromethyl)naphthol (4M8TN) is a naturally occurring aromatic hydrocarbon compound that has been studied extensively for its diverse biochemical and physiological effects. It has been used in a variety of laboratory experiments, and its potential applications in scientific research are being explored.

Scientific Research Applications

4-Methyl-8-(trifluoromethyl)naphthol has been studied for its potential applications in scientific research. It has been used in the synthesis of a variety of organic compounds, such as polymers, dyes, and pharmaceuticals. It has also been used as a fluorescent probe in imaging studies, as a catalyst in organic reactions, and as a reagent in analytical chemistry.

Mechanism of Action

The mechanism of action of 4-Methyl-8-(trifluoromethyl)naphthol is not fully understood. However, it is believed that this compound can interact with cell membranes, proteins, and other cellular components. It has been shown to interact with the cell membrane by binding to phospholipids, which can lead to changes in membrane permeability. It can also interact with proteins and other cellular components, leading to changes in their structure and function.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it has been shown to have a variety of effects on cells and organisms. In vitro studies have shown that this compound can affect cell proliferation, cell differentiation, and apoptosis. It has also been shown to have an effect on the expression of certain genes, as well as on protein synthesis and degradation. In vivo studies have shown that this compound can affect the immune system, the endocrine system, and the cardiovascular system.

Advantages and Limitations for Lab Experiments

4-Methyl-8-(trifluoromethyl)naphthol has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to synthesize, and it is highly soluble in a variety of organic solvents. It is also relatively stable, and it has a low toxicity. However, there are some limitations to its use in laboratory experiments. For example, it can react with other compounds, leading to the formation of unwanted side products. In addition, its effects on cells and organisms are not fully understood, and its use in laboratory experiments should be carefully monitored.

Future Directions

The potential future directions for 4-Methyl-8-(trifluoromethyl)naphthol research are numerous. Further research is needed to better understand its mechanism of action and its biochemical and physiological effects. In addition, further research is needed to explore its potential applications in drug discovery, drug delivery, and other areas of scientific research. Finally, further research is needed to develop improved methods for synthesizing this compound and to identify new uses for it in laboratory experiments.

Synthesis Methods

4-Methyl-8-(trifluoromethyl)naphthol can be synthesized through a variety of methods. The most common method is the Wittig reaction, which involves the reaction of a phosphonium salt with an aldehyde or ketone. This reaction produces a ylide, which can then be reacted with an electrophile, such as trifluoromethylnaphthalene, to produce this compound. Other methods for synthesizing this compound include the Stille reaction, the Suzuki reaction, and the Sonogashira coupling.